4-methyl-2-{[(1-propyl-1H-benzimidazol-2-yl)amino]methyl}phenol

• Molecular Formula: C18H21N3O
• Molecular Weight: 295.4 g/mol
• IUPAC Name: 4-methyl-2-[[(1-propylbenzimidazol-2-yl)amino]methyl]phenol
• InChI: InChI=1S/C18H21N3O/c1-3-10-21-16-7-5-4-6-15(16)20-18(21)19-12-14-11-13(2)8-9-17(14)22/h4-9,11,22H,3,10,12H2,1-2H3,(H,19,20)
• InChI Key: MQWMBWVDNCWEFV-UHFFFAOYSA-N
• SMILES: CCCN1C2=CC=CC=C2N=C1NCC3=C(C=CC(=C3)C)O

Description

Systematic IUPAC Nomenclature and Structural Representation

The compound 4-methyl-2-{[(1-propyl-1H-benzimidazol-2-yl)amino]methyl}phenol is systematically named according to IUPAC rules as 4-methyl-2-[[(1-propylbenzimidazol-2-yl)amino]methyl]phenol . This nomenclature reflects its core structural components:

• A benzimidazole heterocyclic system (two fused benzene and imidazole rings).
• A propyl group (-CH$$2$$CH$$2$$CH$$_3$$) attached to the nitrogen at position 1 of the benzimidazole.
• An aminomethyl linker (-NH-CH$$_2$$-) bridging the benzimidazole nitrogen at position 2 to a phenolic ring.
• A phenolic group (hydroxyl-substituted benzene) with a methyl substituent at position 4.

The structural formula (Figure 1) can be represented in SMILES notation as CCCN1C2=CC=CC=C2N=C1NCC3=C(C=CC(=C3)C)O, which encodes the connectivity of all atoms. The benzimidazole core contributes aromaticity and hydrogen-bonding capacity, while the phenolic group introduces acidity (pKa ~10) and solubility in polar solvents.

Alternative Naming Conventions and Registry Identifiers

This compound is recognized by multiple synonyms and registry identifiers across chemical databases:

Identifier Type	Value	Source
CAS Registry Number	364619-67-0
PubChem CID	715143
IUPAC Name (variant)	4-methyl-2-({[1-propyl-1H-benzimidazol-2-yl]amino}methyl)phenol
Synonym	Oprea1_080591
Synonym	4-methyl-2-[[(1-propylbenzimidazol-2-yl)amino]methyl]phenol

The compound is cataloged in specialized libraries such as PubChem and commercial chemical supplier databases, though its presence in broader repositories like ChEMBL is limited.

Molecular Formula and Weight Analysis

The molecular formula C$${18}$$H$${21}$$N$$_3$$O corresponds to a molecular weight of 295.4 g/mol . The elemental composition breaks down as follows:

Element	Count	Atomic Weight (g/mol)	Contribution (g/mol)
Carbon (C)	18	12.01	216.18
Hydrogen (H)	21	1.008	21.17
Nitrogen (N)	3	14.01	42.03
Oxygen (O)	1	16.00	16.00
Total			295.38

The calculated molecular weight (295.38 g/mol) aligns with experimental values (295.4 g/mol), confirming the formula’s accuracy. The high nitrogen content (14.2% by mass) underscores the compound’s potential for hydrogen bonding and pharmacological activity, common in benzimidazole derivatives.

Biological Activity

4-methyl-2-{[(1-propyl-1H-benzimidazol-2-yl)amino]methyl}phenol is a compound that belongs to the benzimidazole class of derivatives, which are known for their diverse biological activities. This article explores the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and potential therapeutic applications.

Structure and Properties

The compound has the following structural formula:

$$\text{C}_{19}\text{H}_{20}\text{N}_{4}\quad (\text{Molecular Weight }304.39\text{ g mol})$$

Physical Properties:

• Density: 1.2 ± 0.1 g/cm³
• Boiling Point: 584.8 ± 52.0 °C
• Melting Point: 130 °C (decomposes)

Antimicrobial Activity

Benzimidazole derivatives, including 4-methyl-2-{[(1-propyl-1H-benzimidazol-2-yl)amino]methyl}phenol, have shown significant antimicrobial properties. Several studies have reported their effectiveness against various bacterial and fungal strains.

Table 1: Antimicrobial Activity of Benzimidazole Derivatives

Compound	Bacterial Strain	MIC (µg/ml)	Reference
1	S. typhi	50
2	C. albicans	250
3	E. coli	62.5
4	A. niger	0.018 mM

The minimum inhibitory concentration (MIC) values indicate that certain derivatives exhibit potent antibacterial and antifungal activities, making them candidates for further development in antimicrobial therapies.

Anticancer Potential

Research has suggested that benzimidazole derivatives possess anticancer properties through various mechanisms, including apoptosis induction and cell cycle arrest in cancer cells. For instance, studies have shown that certain analogs can inhibit the proliferation of cancer cell lines by targeting specific signaling pathways.

Case Study:
A study by Luo et al. (2015) synthesized a series of benzimidazole-based compounds that demonstrated significant growth inhibition against various cancer cell lines, with some exhibiting IC50 values in the low nanomolar range against Hepatitis C virus (HCV), a key factor in liver cancer development.

The biological activities of benzimidazole derivatives are often attributed to their ability to interact with various biological targets:

• Antimicrobial Mechanism: These compounds disrupt bacterial cell wall synthesis or inhibit nucleic acid synthesis.
• Anticancer Mechanism: They may induce apoptosis through the activation of caspases or inhibit specific kinases involved in cell proliferation.

Comparison with Similar Compounds

Structural and Functional Comparison with Analogous Compounds

The following table summarizes key structural features, physicochemical properties, and biological activities of 4-methyl-2-{[(1-propyl-1H-benzimidazol-2-yl)amino]methyl}phenol and its structural analogs:

Compound Name	Substituents on Phenol	Benzimidazole Substituents	Key Properties/Activities	References
4-Methyl-2-{[(1-propyl-1H-benzimidazol-2-yl)amino]methyl}phenol	4-methyl	1-propyl	Not reported (presumed enhanced lipophilicity)	—
4-(1H-Benzimidazol-2-yl)phenol (3b)	None	None	m.p. 228–230°C, antimicrobial activity, 93% yield
2-(2-Propen-1-yl)-6-[[(1-propyl-1H-benzimidazol-2-yl)amino]methyl]phenol (CM10)	2-allyl	1-propyl	Research use only (safety data available)
1-(4-Aminophenyl)-3-(4-methyl-1H-pyrazol-1-yl)-1H-benzimidazol-2(1H)-one	N/A	3-pyrazolyl, 1-aminophenyl	White solid, 60–65% yield
Phenol, 4-(2-(4-((1-((4-fluorophenyl)methyl)-1H-benzimidazol-2-yl)amino)-1-piperidinyl)ethyl)	N/A	1-(4-fluorophenyl)methyl, piperidinyl	No activity data

Key Observations:

Substituent Effects on Lipophilicity: The 1-propyl group on the benzimidazole and the 4-methyl group on the phenol in the target compound likely increase lipophilicity compared to 4-(1H-benzimidazol-2-yl)phenol (3b), which lacks these substituents. This could enhance membrane permeability in biological systems . CM10, with an allyl group on the phenol, may exhibit higher reactivity due to the unsaturated bond, though its biological applications remain unexplored .

Hydrogen Bonding and Crystal Packing: Phenolic hydroxyl and benzimidazole NH groups participate in hydrogen bonding, influencing solubility and crystal packing. Graph set analysis (e.g., Etter’s rules) could predict aggregation patterns, as seen in studies of hydrogen-bonded networks .

Biological Activity: Compound 3b demonstrates antimicrobial activity, suggesting that benzimidazole-phenol hybrids are promising scaffolds for drug discovery. The absence of activity data for the target compound highlights a research gap .

Synthetic Efficiency :

• Yields for benzimidazole derivatives vary significantly. Compound 3b was synthesized in 93% yield, whereas the pyrazolyl derivative in had a lower yield (60–65%), possibly due to steric hindrance .

Research Tools and Methodologies

• Structural Analysis : Programs like SHELX and WinGX/ORTEP are critical for resolving crystal structures and analyzing intermolecular interactions .
• Hydrogen Bonding Studies : Etter’s graph theory provides a framework for understanding hydrogen-bonding motifs, which are crucial for predicting physicochemical behavior .

Preparation Methods

Retrosynthetic Analysis

• Disconnection at the aminomethyl group reveals:

  • 1-Propyl-1H-benzimidazol-2-amine.

  • 4-Methyl-2-hydroxybenzyl electrophile (e.g., bromide or Mannich intermediate).

Synthesis of 1-Propyl-1H-Benzimidazol-2-Amine

Cyclization of o-Phenylenediamine with Propionic Acid

A modified Phillips-Ladenburg reaction facilitates benzimidazole formation:

• Reactants : o-Phenylenediamine and propionic acid.

• Catalyst : Polyphosphoric acid (PPA) at 130–150°C for 8–12 hours.

• Mechanism :

  • Protonation of the carboxylic acid by PPA.

  • Nucleophilic attack by the amine on the carbonyl carbon.

  • Cyclodehydration to form the benzimidazole ring.

Example Protocol :

Step	Conditions	Yield
Cyclization	PPA, 140°C, 10 h	72%
Nitro Reduction	H2/Pd-C, EtOH, 25°C	89%

Functionalization at C2

• Nitration : Treat 1-propyl-1H-benzimidazole with HNO3/H2SO4 at 0°C to install a nitro group at C2.

• Reduction : Catalytic hydrogenation (H2/Pd-C) converts the nitro group to an amine.

Mannich Reaction for Aminomethyl Linkage Formation

Reaction Mechanism

The Mannich reaction couples three components:

• Amine : 1-Propyl-1H-benzimidazol-2-amine.

• Carbonyl component : Formaldehyde (as paraformaldehyde).

• Nucleophile : 4-Methylphenol (acidic ortho proton activated by -OH).

Key Steps :

• Iminium Ion Formation : Reaction of the amine with formaldehyde generates an electrophilic iminium intermediate.

• Electrophilic Aromatic Substitution : The iminium ion attacks the ortho position of 4-methylphenol, facilitated by the hydroxyl group’s activating effect.

Optimized Conditions :

Parameter	Value
Solvent	Ethanol/Water (3:1)
Temperature	70–80°C
Catalyst	HCl (0.1 M)
Time	6–8 h
Yield	68–75%

Alternative Synthetic Pathways

Nucleophilic Substitution Approach

• Intermediate : 2-Bromomethyl-4-methylphenol.

• Reaction : React with 1-propyl-1H-benzimidazol-2-amine in DMF at 60°C.

Limitations :

• Low yield (45–50%) due to bromide instability.

• Requires anhydrous conditions.

Reductive Amination

• Reactants : 4-Methyl-2-hydroxybenzaldehyde and benzimidazole amine.

• Conditions : NaBH3CN in MeOH, 25°C, 12 h.

• Yield : <40% (over-reduction side products).

Optimization of Reaction Conditions

Catalytic Enhancements

• CDI-Mediated Activation : Pre-activation of the benzimidazole amine with CDI improves electrophilicity, increasing Mannich reaction yield to 82%.

• Microwave Assistance : Reduces reaction time from 8 h to 45 min at 100°C.

Solvent Effects

Solvent	Yield (%)
Ethanol	75
DMF	68
Toluene	52

Polar protic solvents enhance iminium ion stability and phenol solubility.

Analytical Characterization

Spectroscopic Data

• 1H NMR (DMSO-d6) : δ 1.02 (t, 3H, -CH2CH2CH3), 2.35 (s, 3H, Ar-CH3), 4.21 (s, 2H, -CH2-NH-).

• IR (KBr) : 3340 cm⁻¹ (N-H stretch), 1245 cm⁻¹ (C-O phenolic).

Purity Assessment

• HPLC : >98% purity using C18 column, MeCN/H2O (65:35), 1.0 mL/min .